C14-18,esters with polyglyderol
Description
Overview of Polyglycerol Fatty Acid Esters as a Class of Chemical Compounds
Polyglycerol fatty acid esters (PGFEs) are nonionic surfactants that are widely utilized across the food, cosmetic, and pharmaceutical industries. researchgate.netbakerpedia.com Their fundamental structure consists of a hydrophilic polyglycerol head and a hydrophobic fatty acid tail. bakerpedia.com This amphiphilic nature allows them to act as effective emulsifiers, stabilizing mixtures of oil and water. cnchemsino.com
The versatility of PGFEs stems from the ability to modify their properties by altering the degree of polymerization of the polyglycerol backbone, the chain length of the fatty acids, and the degree of esterification. mdpi.com This tunability results in a wide range of Hydrophilic-Lipophilic Balance (HLB) values, typically from 3 to 14, which dictates their function in various applications. cnchemsino.com PGFEs are produced through the polymerization of glycerol (B35011), followed by esterification with fatty acids. bakerpedia.com The fatty acids can be sourced from various vegetable oils such as corn, cottonseed, palm, and soybean oil. bakerpedia.com
Beyond emulsification, PGFEs exhibit other valuable properties including thermal stability, acid resistance, and in some cases, antimicrobial activity. cnchemsino.com Their derivation from natural and renewable sources contributes to their appeal as "green" and biodegradable surfactants. mdpi.com
Historical Evolution of Research on Polyglycerol Ester Chemistry
The use of polyglycerol esters as food additives dates back to the 1940s in Europe and America, with their approval for food use in the United States following in the 1960s. bakerpedia.com Early research focused on their synthesis and basic emulsifying properties. The synthesis process involves the polymerization of glycerol at high temperatures with an alkaline catalyst, followed by esterification with fatty acids. bakerpedia.comgerli.com
Over the decades, research has evolved to explore the intricate relationship between the structure of PGFEs and their functional properties. Advanced analytical techniques have enabled a deeper understanding of the complex mixtures that constitute commercial PGE products. researchgate.net Studies have investigated the effects of varying the polyglycerol chain length and the type of fatty acid on the emulsifying efficacy, thermal stability, and other physicochemical characteristics of the resulting esters. researchgate.netmdpi.com More recent research has focused on the specific applications of PGFEs, such as their role as crystallization-adjusters in fats and oils and their potential as eco-friendly alternatives to other classes of surfactants. mdpi.com
Significance and Scope of Academic Research on C14-18, Esters with Polyglycerol
The academic interest in C14-18, esters with polyglycerol lies in their specific combination of fatty acid chain lengths, which imparts a unique set of properties. The C14-18 range includes myristic (C14), palmitic (C16), stearic (C18), and oleic (C18:1) acids, among others. uzh.ch This particular composition is significant for creating emulsifiers with a balance of hydrophilic and lipophilic characteristics suitable for a wide array of applications.
Current research often focuses on:
Structure-Function Relationships: Investigating how the specific ratio of C14 to C18 fatty acids and the degree of esterification with different polyglycerols influence emulsification capacity, stability, and textural properties in various systems. mdpi.com
Advanced Synthesis and Characterization: Developing more controlled and efficient methods for synthesizing C14-18, esters with polyglycerol with specific and well-defined structures. This includes detailed characterization of the resulting complex mixtures.
Novel Applications: Exploring the use of these esters in advanced applications such as in the development of novel food textures, as carriers for bioactive compounds, and in the formulation of biodegradable and biocompatible materials for pharmaceutical and cosmetic uses. mdpi.com
Antimicrobial Properties: Research has indicated that medium-chain fatty acid polyglycerol esters (C10 to C14) can exhibit antimicrobial effects, making them interesting candidates for food preservation. cnchemsino.com
The study of C14-18, esters with polyglycerol is a dynamic field that bridges fundamental colloid and interface science with applied research in food technology, materials science, and biotechnology.
Nomenclature and Structural Diversity within C14-18, Esters with Polyglycerol Mixtures
The nomenclature of C14-18, esters with polyglycerol can be complex due to the inherent variability in their structure. These products are not single chemical entities but rather complex mixtures. researchgate.net The naming convention generally reflects the components used in their synthesis. For instance, "Fatty acids, C14-18 and C16-18-unsatd." is a descriptor for the fatty acid mixture used. nih.gov
The structural diversity arises from several factors:
Polyglycerol Backbone: Glycerol can polymerize to form linear, branched, and even cyclic structures. gerli.com The degree of polymerization can also vary, leading to mixtures of diglycerol, triglycerol, and higher polyglycerols. gerli.comnih.gov
Fatty Acid Composition: The C14-18 range encompasses a variety of saturated and unsaturated fatty acids. uzh.ch The specific composition of these fatty acids in the starting material will be reflected in the final ester mixture.
Degree and Position of Esterification: The fatty acids can attach to any of the available hydroxyl groups on the polyglycerol backbone, leading to a vast number of possible isomers with different degrees of esterification (mono-, di-, tri-esters, etc.). researchgate.netgerli.com
This structural heterogeneity is a defining characteristic of C14-18, esters with polyglycerol and is crucial to their functionality, as the different components of the mixture can act synergistically. cnchemsino.com
Data Tables
Typical Fatty Acid Composition of C14-18 Feedstocks
This table illustrates the common fatty acids found within the C14-18 range, which are used in the synthesis of these polyglycerol esters. The percentages can vary depending on the natural source of the oil.
| Fatty Acid | Carbon:Double Bonds | Typical Percentage Range |
| Myristic Acid | C14:0 | 0.5 - 8.0% |
| Palmitic Acid | C16:0 | 4.0 - 42.5% |
| Stearic Acid | C18:0 | 1.5 - 35.0% |
| Oleic Acid | C18:1 | 6.0 - 62.0% |
| Linoleic Acid | C18:2 | 2.0 - 70.0% |
| Linolenic Acid | C18:3 | Varies |
Source: Adapted from various sources detailing fatty acid compositions of common oils. mpdyechem.com
Structural Variations in Polyglycerol
This table highlights the increasing complexity of the polyglycerol backbone as the degree of polymerization increases.
| Polyglycerol | Number of Glycerol Units | Number of Hydroxyl Groups | Structural Possibilities |
| Diglycerol | 2 | 4 | Linear and branched isomers |
| Triglycerol | 3 | 5 | Multiple linear and branched isomers |
| Tetraglycerol | 4 | 6 | Exponentially increasing number of isomers |
| Higher Polyglycerols | >4 | >7 | Highly complex mixtures of linear, branched, and cyclic structures |
Source: Based on the principles of glycerol polymerization. gerli.com
Properties
CAS No. |
168075-67-0 |
|---|---|
Molecular Formula |
C19H27FN4O4 |
Synonyms |
C14-18,esters with polyglyderol |
Origin of Product |
United States |
Synthetic Methodologies and Reaction Engineering
Conventional Chemical Synthesis Routes for Polyglycerol Fatty Acid Esters
Traditional industrial production of polyglycerol fatty acid esters (PGFEs) relies on robust chemical reactions conducted in solvent-free systems. acs.orgnih.gov These methods are typically performed batch-wise and are favored for their scalability and use of readily available materials. acs.org
The most straightforward method for synthesizing PGFEs is the direct esterification of polyglycerols with C14-C18 fatty acids, such as stearic and palmitic acid. mdpi.comglycerinrefine.com This reaction involves heating a mixture of the polyglycerol and fatty acids, typically at high temperatures ranging from 200 to 230°C. glycerinrefine.com The process is conducted under inert gas protection and often at reduced pressure to facilitate the continuous removal of water, a byproduct of the reaction. This removal is crucial as it shifts the reaction equilibrium towards the formation of the ester product. acs.orgnih.gov The depth of the reaction is monitored by measuring the acid value of the mixture. glycerinrefine.com
Table 1: Example of Industrial Scale Direct Esterification
| Parameter | Value | Source |
|---|---|---|
| Reactants | 485 kg Polyglycerol polymer, 450 kg Stearic Acid | glycerinrefine.com |
| Catalyst | NaOH (used in prior polymerization step) | glycerinrefine.com |
| Temperature | 200-230°C | glycerinrefine.com |
| Process Notes | Reaction is cooled under inert gas, and unreacted polyglycerol is separated by static settling. | glycerinrefine.com |
An alternative to direct esterification is the transesterification of polyglycerols with fatty acid esters, such as fatty acid methyl esters (FAMEs), or with triglycerides (fats and oils). mdpi.comresearchgate.net This process is also typically conducted under alkaline catalysis. glycerinrefine.comgoogle.com While effective, the product mixture resulting from the transesterification of polyglycerols with oils can be more complex than that from direct esterification, containing not only the desired PGFEs but also mono-, di-, and triglycerides, as well as free glycerol (B35011) and polyglycerols that must be separated. glycerinrefine.com The reaction temperature for transesterification generally increases with the chain length of the fatty acid residue. researchgate.net
Table 2: Transesterification Process Parameters
| Parameter | Description | Source |
|---|---|---|
| Reactants | Polyglycerol and Fatty Acid Methyl Esters or Triglycerides | mdpi.comresearchgate.net |
| Temperature | 180 to 220°C, increasing with fatty acid chain length | researchgate.net |
| Catalyst | Typically alkaline catalysts like sodium methoxide (B1231860) | researchgate.net |
| Key Feature | Can be performed at lower temperatures (95-150°C) in an emulsion medium. researchgate.net |
Catalysts are essential to achieve practical reaction rates in chemical synthesis. google.com Both acid and base catalysts are commonly used.
Base Catalysts : Alkali catalysts such as sodium hydroxide (B78521) (NaOH), potassium carbonate (K2CO3), and sodium methoxide are frequently employed. mdpi.comresearchgate.net These are effective for both direct esterification and transesterification. google.com The amount of catalyst can range from 0.5 to 25 mol% based on the carboxylic acid. google.com
Acid Catalysts : Strong mineral acids like sulfuric acid (H2SO4) are also used. mdpi.com
Metal Catalysts : In some processes, metal catalysts like tetrabutyl titanate are added to accelerate the reaction and improve product characteristics, such as color. google.com
The use of these non-selective catalysts at high temperatures can, however, lead to side reactions like polycondensation, resulting in a broader and less defined distribution of final products. acs.org
Optimizing process parameters is critical to controlling product quality and reaction efficiency. Key variables include:
Temperature : Glycerol polymerization to form polyglycerol typically requires temperatures of 260–280°C. capes.gov.br The subsequent esterification step is carried out at high temperatures, often between 160–230°C. acs.orgnih.gov
Pressure : Reactions are often run under reduced pressure or vacuum to effectively remove the water formed during esterification, thereby driving the reaction to completion. acs.orggoogle.com
Catalyst : The choice and concentration of the catalyst significantly impact reaction time and temperature. For instance, a study found that NaOH at 2.5 mol% was effective for the polymerization step. capes.gov.br
Reaction Time : Esterification of polyglycerol with palmitic and stearic acids using a tetrabutyl titanate catalyst can be completed in 4 to 6 hours. google.com
Table 3: Optimized Parameters for Catalyzed Esterification of PG(3)
| Parameter | Value | Source |
|---|---|---|
| Reactants | 2700g PG(3), 2390g Palmitic Acid, 5590g Stearic Acid | google.com |
| Catalyst | 3.3g Tetrabutyl titanate | google.com |
| Temperature | Heated up to 235°C | google.com |
| Pressure | Gradually reduced from 400 mbar to <50 mbar | google.com |
| Reaction Time | 4 to 6 hours | google.com |
Biocatalytic Synthesis Approaches
As an alternative to high-temperature chemical methods, biocatalytic synthesis using enzymes offers a "green" and more selective pathway to producing PGFEs. researchgate.net This approach avoids the need for harsh conditions and subsequent catalyst neutralization steps. acs.org
Enzymatic esterification is most commonly performed using lipases, which are enzymes that catalyze the hydrolysis or synthesis of esters. srce.hrresearchgate.net Novozym 435, an immobilized form of lipase (B570770) B from Candida antarctica, is a widely used and highly effective biocatalyst for this purpose. acs.orgnih.govresearchgate.net
The key advantages of using Novozym 435 include:
Milder Reaction Conditions : The reactions occur at much lower temperatures, typically around 80-90°C, which reduces energy consumption and minimizes side reactions. acs.org
High Selectivity : Lipases can be highly selective, leading to a more defined and simplified product mixture compared to chemical catalysis. acs.org
Catalyst Reusability : As an immobilized enzyme, Novozym 435 can be easily recovered from the reaction mixture and reused for multiple cycles, which is economically advantageous. acs.orgnih.govunimi.it Studies have shown the enzyme can be recycled up to 20 times with minimal loss of activity. nih.govunimi.it
Optimization of enzymatic synthesis involves adjusting parameters such as temperature, reactant molar ratio, and enzyme loading to maximize conversion and efficiency. nih.gov
Table 4: Optimized Conditions for Enzymatic Synthesis of Polyglycerol Esters using Novozym 435
| Study Subject | PG-2 Stearic Acid Ester | Oligoglycerol Linoleic Acid Ester |
|---|---|---|
| Lipase | Novozym 435 | Lipozyme 435 (similar to Novozym 435) |
| Temperature | 80°C nih.govunimi.it | 90°C |
| Substrate Molar Ratio | 1:1.8 (Polyglycerol-2:Stearic Acid) nih.govunimi.it | 1.59:1 (Oligoglycerol:Linoleic Acid) |
| Enzyme Loading | 2.7% (w/w) nih.govunimi.it | 2 wt% |
| System | Solvent-free, N2 flow, reduced pressure nih.gov | Solvent-free |
| Reaction Time | 6 hours unimi.it | 4.52 hours |
| Conversion/Efficiency | --- | 95.82% |
Development of Solvent-Free Enzymatic Systems
The enzymatic synthesis of polyglycerol esters, particularly those with C14-18 fatty acids, represents a significant advancement over traditional chemical methods. The use of lipases as biocatalysts in solvent-free systems is a cornerstone of this green approach. epa.gov These systems are lauded as eco-friendly alternatives for producing emulsifiers for the food, cosmetics, and personal care industries, as the raw materials are typically derived from renewable vegetable oils. researchgate.net
Optimization of Biocatalytic Reaction Conditions
Maximizing the efficiency of enzymatic esterification requires careful optimization of several key reaction parameters. Response Surface Methodology (RSM) and other statistical designs are often used to identify the ideal conditions for achieving the highest possible conversion rates. researchgate.netresearchgate.netcsic.es The primary variables investigated include reaction temperature, enzyme concentration, the molar ratio of substrates (polyglycerol to fatty acid), and reaction time. researchgate.netnih.govcsic.es
For the synthesis of long-chain polyglycerol fatty acid esters using Lipozyme 435, one study identified optimal conditions as a reaction temperature of 84.48°C, a reaction time of 6 hours, a polyglycerol to fatty acid molar ratio of 1.35:1, and an enzyme concentration of 1.41% by weight. researchgate.net These conditions resulted in esterification efficiencies of up to 71.68%. researchgate.net In a separate study focused on the synthesis of polyglycerol-2 stearic acid esters with Novozym 435, the optimal conditions were found to be a temperature of 80°C, a PG2 to stearic acid molar ratio of 1:1.8, and an enzyme loading of 2.7% (w/w), with the reaction completing in 6 hours. nih.gov Increasing the temperature to 90°C in an attempt to accelerate the reaction led to the partial inactivation of the enzyme. nih.govacs.org
The table below summarizes the optimized conditions found in various studies for the enzymatic synthesis of glycerol and polyglycerol esters.
| Product | Biocatalyst | Temperature (°C) | Substrate Molar Ratio | Enzyme Conc. | Time (h) | Conversion/Efficiency | Citation |
| Long-Chain PGFEs | Lipozyme 435 | 84.48 | 1.35:1 (PG:FA) | 1.41 wt% | 6 | 67-72% | researchgate.net |
| Polyglycerol-2 Stearic Acid Esters | Novozym 435 | 80 | 1:1.8 (PG2:SA) | 2.7% w/w | 6 | N/A | nih.gov |
| Glycerol Linoleate | Novozym 435 | 65 | N/A | 66 mg | ~8 | 73.2% | researchgate.net |
| Glycerol Oleate | Immobilized Lipase | 60 | 5:1 (Glycerol:Acid) | 5 wt% | 4.5 | 88.5% | illinois.edu |
Biocatalyst Recycling and Stability in Continuous Processes
A key economic and environmental advantage of using immobilized enzymes is their potential for recovery and reuse over multiple reaction cycles. The stability of the biocatalyst is crucial for the viability of continuous industrial processes. Studies have demonstrated the robust recyclability of lipases like Novozym 435 in the solvent-free synthesis of polyglycerol esters. In one such study, the biocatalyst was successfully recycled up to 20 times. nih.gov However, the method used for washing the enzyme between cycles is critical; for instance, using ethanol (B145695) to wash the beads was found to decrease the lipase's esterification activity. nih.gov
In another investigation concerning the esterification of oleic acid with glycerol, an immobilized enzyme was reused up to seven times with only a 10% decrease in its conversion efficiency. illinois.edu For continuous processes, such as those employing a fluidized bed reactor (FBR), the operational stability of the enzyme is a key metric. In the synthesis of dietary triacylglycerols, the lipase Lipozyme RM IM exhibited excellent stability with a calculated half-life of over 2,500 hours, confirming its suitability for long-term, continuous production. mdpi.com The ability to overcome product inhibition and efficiently recycle the biocatalyst is a critical factor in the economic production of organic acids and esters. nih.gov
Novel and Green Synthesis Pathways
Beyond enzymatic methods, research into novel synthesis routes aims to utilize sustainable precursors and energy-efficient technologies to produce polyglycerol esters.
Utilization of Glycerol Carbonate as a Raw Material Precursor
Glycerol carbonate (4-hydroxymethyl-1,3-dioxolan-2-one) has emerged as a versatile and sustainable precursor for the synthesis of polyglycerol esters. google.com Its use represents an attractive pathway for valorizing the surplus crude glycerol generated during biodiesel production. acs.org The synthesis of polyglycerol esters can be achieved by reacting a C14-18 carboxylic acid directly with glycerol carbonate. google.com This method is considered novel because it can proceed effectively even though long-chain fatty acids are often not miscible with glycerol carbonate. google.com
The reaction is typically conducted at high temperatures, ranging from 170°C to 250°C, and is often facilitated by a base catalyst such as an alkali metal hydroxide or carbonate. google.comgoogle.com This process builds the polyglycerol chain directly onto the carboxylic acid starting group. google.com The molar ratio of the carboxylic acid group to glycerol carbonate generally falls within the range of 1:2 to 1:30. google.com The use of glycerol carbonate as a building block is a key feature of modern green chemistry, transforming a low-cost byproduct into a valuable chemical intermediate for polymer and surfactant synthesis. acs.orgacs.org
Microwave-Assisted Synthesis Techniques
Microwave-assisted synthesis has been identified as a highly efficient method for accelerating the polymerization of glycerol and its derivatives, offering a significant reduction in reaction time compared to conventional heating methods. rsc.orgmdpi.com For instance, the microwave-assisted polymerization of glycerol over a catalyst achieved a polyglycerol yield of over 90% in just 3 hours, a process that typically takes more than 8 hours with conventional heating. mdpi.com
This rapid synthesis is also applicable to the precursors of polyglycerol. The synthesis of glycerol carbonate from glycerol can be accomplished with microwave irradiation in as little as 10 minutes. researchgate.net Subsequently, microwave irradiation of the glycerol carbonate can be used to form polyglycerol under mild conditions. researchgate.net In the related synthesis of poly(glycerol-sebacate) elastomers, microwave-assisted prepolymerization can be completed in minutes, a dramatic improvement over the several days required for traditional methods. rsc.orgresearchgate.net This efficiency is attributed to the direct and rapid heating of the reaction mixture, which can lead to more homogeneous polymer mixtures. researchgate.net
The table below compares conventional and microwave-assisted synthesis for glycerol polymerization.
| Reaction | Heating Method | Catalyst | Time | Temperature (°C) | Yield/Conversion | Citation |
| Glycerol Polymerization | Conventional | Various | >8 h | N/A | N/A | mdpi.com |
| Glycerol Polymerization | Microwave | Li/AlPC | 3 h | 220 | 90.46% Yield | mdpi.com |
| Glycerol Carbonate Synthesis | Microwave | N/A | 10 min | 80 | 62% Yield | researchgate.net |
| Poly(glycerol-sebacate) Prepolymerization | Conventional | N/A | Days | ~130-150 | N/A | rsc.orgresearchgate.net |
| Poly(glycerol-sebacate) Prepolymerization | Microwave | None | Minutes | N/A | N/A | rsc.orgresearchgate.net |
Strategies for Yield Enhancement and Minimization of Side Reactions
A primary challenge in the synthesis of polyglycerol fatty acid esters is to maximize the yield of the desired product while minimizing side reactions. researchgate.net The choice of catalyst and reaction conditions plays a crucial role in achieving this goal. Enzymatic synthesis, with its inherent selectivity and milder operating temperatures (e.g., 80°C), is a key strategy for reducing the formation of unwanted byproducts compared to chemical catalysis, which often requires temperatures above 150°C. acs.orgcapes.gov.br High-temperature chemical methods can induce polycondensation side reactions, leading to a broader and less defined mixture of products. acs.org
In biocatalytic systems, specific strategies can be employed to enhance yield. For example, adjusting the molar ratio of the reactants can prevent the accumulation of unreacted substrates, resulting in a more homogeneous and pure final product. acs.org In one instance, increasing the molar ratio of stearic acid to polyglycerol-2 from 1.5 to 1.8 was effective in this regard. acs.org
In chemical synthesis routes, other techniques are used to improve product quality. The inclusion of a reducing agent, such as phosphorous acid or sodium borohydride, and/or activated carbon in the reaction mixture can improve the color of the final product by minimizing oxidative side reactions that lead to discoloration. google.com
Advanced Structural Characterization and Analytical Methodologies
Chromatographic Techniques for Complex Mixture Analysis
Chromatography is a cornerstone for separating the intricate components of polyglycerol esters. Various chromatographic methods, often used in combination, provide detailed insights into the composition of these mixtures.
Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS) for Moiety Analysis
Gas chromatography (GC) and its coupling with mass spectrometry (GC-MS) are powerful tools for analyzing the fundamental building blocks of polyglycerol esters, namely the fatty acids and polyglycerols, after chemical derivatization. springernature.com Since the esters themselves are typically not volatile enough for direct GC analysis, they are first hydrolyzed to break the ester bonds, yielding the constituent fatty acids and polyglycerol moieties. nih.govresearchgate.net
The resulting fatty acids are commonly converted into their more volatile methyl esters (FAMEs) through transesterification. springernature.com These FAMEs can then be separated and quantified by GC, providing a detailed profile of the fatty acid composition (C14, C16, C18, etc.) in the original mixture. GC-MS analysis of the FAMEs allows for definitive identification based on their mass spectra. nih.gov
Similarly, the polyglycerol fraction can be derivatized, for instance, through trimethylsilylation, to increase its volatility for GC analysis. springernature.com This allows for the separation and identification of different polyglycerol oligomers (diglycerol, triglycerol, etc.). However, the complexity and isomerism of higher polyglycerols can make complete separation and identification challenging.
It is important to note that direct GC analysis of the intact esters is generally not feasible due to their low volatility. Therefore, GC and GC-MS are primarily used for analyzing the hydrolyzed components, providing crucial information about the building blocks of the ester mixture.
High-Performance Liquid Chromatography (HPLC) with Advanced Detection (e.g., Evaporative Light Scattering Detection (ELSD))
High-Performance Liquid Chromatography (HPLC) is a key technique for the analysis of intact polyglycerol esters, separating them based on their polarity and size. nih.gov Since these compounds lack a strong UV chromophore, traditional UV detection is not effective. Instead, Evaporative Light Scattering Detection (ELSD) is commonly employed. researchgate.net ELSD is a universal detection method that is sensitive to any non-volatile analyte, making it well-suited for the analysis of polyglycerol esters. nih.gov
In HPLC-ELSD, the column effluent is nebulized, and the solvent is evaporated, leaving behind fine particles of the analyte that scatter a light beam. The amount of scattered light is proportional to the mass of the analyte. nih.gov This allows for the quantification of different ester species.
Normal-phase HPLC is often used to separate the esters into classes based on the number and type of polar functional groups. nih.gov For instance, mono-, di-, and tri-esters of a particular polyglycerol can be separated. Reversed-phase HPLC, on the other hand, separates the esters based on their hydrophobicity, which is influenced by the length of the fatty acid chains. researchgate.net
Researchers have successfully used HPLC-ELSD to compare the lipid profiles of various samples and to gain semi-quantitative information about the distribution of different ester classes. nih.gov For instance, a study might use this technique to compare the relative abundance of monoesters versus diesters in different batches of C14-18, esters with polyglycerol.
| Analyte | Stationary Phase | Mobile Phase | Detection | Reference |
| Triglyceride Mixtures | Lipak mixed-mode | Methanol, Ethanol (B145695), Ammonium Formate, Formic Acid | ELSD | sielc.com |
| Polyglycerol Fatty Esters and Ethers | Octadecyl silica (B1680970) or Porous graphitic carbon | Hydro-organic | ELSD and MS | researchgate.net |
Supercritical Fluid Chromatography (SFC) Coupled with High-Resolution Mass Spectrometry (HRMS)
Supercritical Fluid Chromatography (SFC) has emerged as a powerful and "greener" alternative to traditional LC for the analysis of complex lipid mixtures like polyglycerol esters. chromatographyonline.com SFC utilizes a supercritical fluid, typically carbon dioxide, as the mobile phase, often with a small amount of organic co-solvent. mdpi.com This technique offers advantages in terms of speed and efficiency.
When coupled with High-Resolution Mass Spectrometry (HRMS), SFC provides a highly sensitive and specific method for both the characterization and quantification of polyglycerol esters. nih.gov HRMS allows for the accurate mass measurement of the individual ester components, enabling the determination of their elemental composition and thus their identification. nih.gov
A study by Garrigues et al. (2020) demonstrated the use of U-HPLC-MS for the relative quantification of polyglycerol esters. researchgate.net More recently, a rapid and sensitive method using SFC-HRMS has been developed for the characterization and absolute quantification of these complex compounds. nih.gov This method involves optimizing SFC conditions (stationary phase, mobile phase, temperature, and back-pressure) and MS parameters to achieve the best sensitivity. nih.gov The use of tandem mass spectrometry (MS/MS) further aids in the structural elucidation of isobaric species, which have the same mass but different structures. nih.gov
| Technique | Key Advantages for Polyglycerol Ester Analysis | Reference |
| SFC-HRMS | Rapid analysis, high sensitivity, absolute quantification, structural elucidation of isomers | nih.gov |
Combined Liquid and Gas Chromatographic Fractionation and Analysis
A comprehensive characterization of polyglycerol esters often requires a combination of liquid and gas chromatographic techniques. nih.govugent.be This approach leverages the strengths of both methods to overcome the limitations of each when used alone.
A typical combined approach involves an initial fractionation of the complex ester mixture using liquid chromatography (LC). gerli.com For example, solid-phase extraction (SPE) with a silica gel column can be used to separate the mixture into fractions containing, for example, diesters of diglycerol, cyclic esters, and monoesters of di- and triglycerol. gerli.com
Each of these simpler fractions can then be analyzed by gas chromatography (GC) after appropriate derivatization (e.g., transesterification to FAMEs). gerli.com This two-step process allows for a more detailed and accurate quantitative analysis of the various ester species present in the original complex mixture. nih.govgerli.com The identity of the components in the fractions can be confirmed by LC-MS analysis. nih.govgerli.com This combined approach has been shown to be necessary for the correct characterization of the esters, as co-elution of several compounds can occur in a single chromatographic run. nih.gov
Spectroscopic Approaches for Molecular Elucidation
Fourier Transform Infrared (FTIR) Spectroscopy
Fourier Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique used to identify the characteristic functional groups present in "C14-18, esters with polyglycerol". tandfonline.comnih.gov The FTIR spectrum provides a molecular fingerprint of the sample, revealing the presence of specific chemical bonds.
Key absorption bands observed in the FTIR spectrum of polyglycerol esters include:
O-H Stretching: A broad band in the region of 3600-3050 cm⁻¹ indicates the presence of hydroxyl (-OH) groups from the polyglycerol backbone. researchgate.net
C-H Stretching: Bands around 2920-2929 cm⁻¹ and 2853 cm⁻¹ are characteristic of the asymmetric and symmetric stretching of C-H bonds in the aliphatic methylene (B1212753) (-CH₂) and methyl (-CH₃) groups of the fatty acid chains. nih.gov
C=O Stretching: A strong absorption peak around 1740 cm⁻¹ is indicative of the carbonyl (C=O) group of the ester linkages. journalajacr.com
C-O Stretching: Bands in the region of 1050-1200 cm⁻¹ are attributed to the C-O stretching vibrations within the ester group and the ether linkages of the polyglycerol backbone. nih.gov
By analyzing the positions and intensities of these bands, FTIR can confirm the esterification of polyglycerols with fatty acids and provide qualitative information about the chemical structure of the compound. tandfonline.comresearchgate.net
| Functional Group | **Characteristic FTIR Absorption Band (cm⁻¹) ** | Reference |
| Hydroxyl (O-H) | 3600-3050 (broad) | researchgate.net |
| Aliphatic C-H | 2920-2929 and 2853 | nih.gov |
| Ester Carbonyl (C=O) | ~1740 | journalajacr.com |
| C-O (Ester and Ether) | 1050-1200 | nih.gov |
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR)
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the structural elucidation of polyglycerol esters. aocs.org Both proton (¹H) and carbon-13 (¹³C) NMR provide detailed information about the molecular framework of these compounds. researchgate.netresearchgate.net
In a typical ¹H NMR spectrum of a polyglycerol ester, specific signals can be attributed to different parts of the molecule. The protons of the polyglycerol backbone appear in a complex multiplet region, usually between 3.4 and 4.2 ppm. Signals corresponding to the fatty acid chains are also clearly distinguishable: the terminal methyl protons (–CH₃) resonate at approximately 0.8-0.9 ppm, the methylene protons of the fatty acid chain (-(CH₂)n-) create a broad signal around 1.2-1.4 ppm, and the methylene protons adjacent to the carbonyl group (–CH₂–COO–) are found further downfield, typically around 2.3 ppm.
¹³C NMR spectroscopy complements the ¹H NMR data by providing a detailed map of the carbon skeleton. researchgate.net Key signals include those from the carbonyl carbon of the ester group (around 173 ppm), the carbons of the polyglycerol backbone (in the 60-80 ppm range), and the various carbons of the C14-18 alkyl chains (typically between 14 and 35 ppm). aocs.orgresearchgate.net By analyzing the chemical shifts and integration values in both ¹H and ¹³C NMR spectra, researchers can determine the average degree of esterification and gain insights into the structure of the polyglycerol core. researchgate.net
Table 1: Illustrative ¹H and ¹³C NMR Chemical Shifts for Polyglycerol Esters
| Functional Group | ¹H Chemical Shift (ppm) | ¹³C Chemical Shift (ppm) |
|---|---|---|
| Fatty Acid -C H₃ | ~0.8-0.9 | ~14 |
| Fatty Acid -(C H₂)n- | ~1.2-1.4 | ~22-32 |
| Fatty Acid -C H₂-COO- | ~2.3 | ~34 |
| Polyglycerol Backbone -C H-, -C H₂- | ~3.4-4.2 | ~60-80 |
Electrospray Ionization Mass Spectrometry (ESI-MS)
Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful tool for analyzing the composition of complex polyglycerol ester mixtures. dss.go.th This soft ionization technique allows for the transfer of large, non-volatile molecules from solution into the gas phase with minimal fragmentation, making it ideal for studying polymers and esters. nih.govresearchgate.net
ESI-MS analysis can reveal the distribution of different species within the C14-18 polyglycerol ester sample. dss.go.th It can identify the range of polyglycerol oligomers present (e.g., diglycerol, triglycerol, tetraglycerol, etc.) and the various degrees of esterification for each oligomer (monoesters, diesters, triesters, etc.). The resulting mass spectrum displays a series of peaks, each corresponding to a specific combination of a polyglycerol and one or more fatty acid chains. By analyzing the mass-to-charge ratios (m/z) of these peaks, the molecular weight distribution of the sample can be determined. dss.go.th The choice of adduct ion (e.g., Na⁺, K⁺) and instrumental parameters like cone voltage can significantly influence the resulting spectrum and are crucial for obtaining a reliable molecular weight distribution. dss.go.th
Complementary Analytical Techniques for Functional Characterization
Beyond structural elucidation, a suite of analytical methods is employed to characterize the functional properties of C14-18 esters with polyglycerol, which are critical for their application as emulsifiers, surfactants, and rheology modifiers.
Rheological Characterization of System Viscosity and Flow Behavior
The rheological properties, such as viscosity and flow behavior, are paramount to the performance of polyglycerol esters in various formulations. The phase behavior of these surfactants in a system has a significant influence on its viscosity. mdpi.com For instance, the addition of polyglycerol fatty acid esters can induce shear-thickening behavior in certain solutions. mdpi.com Rheometers are used to measure the viscosity of solutions containing these esters under different shear rates and temperatures. This data is essential for understanding how the product will behave during processing, storage, and application, ensuring desired texture and stability.
Interfacial Tension and Surface Activity Measurements
As surfactants, the ability of C14-18 esters with polyglycerol to reduce the surface tension of water and the interfacial tension between oil and water is a primary functional characteristic. nih.gov Techniques such as the du Noüy ring method or pendant drop tensiometry are used to quantify these properties. The critical micelle concentration (CMC), which is the concentration at which surfactant molecules begin to form micelles, is a key parameter determined from these measurements. nih.gov PGFEs are known to effectively lower the surface tension of water from about 72 mN/m to around 30 mN/m at their CMC. nih.gov This surface activity is directly related to their effectiveness as emulsifiers and wetting agents.
Table 2: Surface Properties of Selected Polyglycerol Fatty Acid Esters
| Polyglycerol Ester | Critical Micelle Concentration (CMC) (mg/L) | Surface Tension at CMC (γCMC) (mN/m) |
|---|---|---|
| PG-2 Monolaurate | Reported values vary | ~27 |
| PG-2 Monooleate | Reported values vary | ~27 |
| PG-10 Mono-caprylate/caprate | Reported values vary | ~27 |
Source: Data compiled from literature reports. nih.gov
Dynamic Light Scattering (DLS) for Particle Size Distribution in Emulsions
When used as emulsifiers, C14-18 esters with polyglycerol help to create stable dispersions of oil droplets in water (or vice versa). Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the size distribution of the droplets or particles within these emulsions. researchgate.net DLS works by analyzing the intensity fluctuations of laser light scattered by the moving particles in the sample. These fluctuations are related to the Brownian motion of the particles, which in turn is dependent on their size. The results from DLS provide crucial information on the average particle size and the polydispersity index (PDI), which is a measure of the broadness of the size distribution. researchgate.net This data is vital for assessing the stability and predicting the shelf-life of emulsified products.
Challenges in Comprehensive Quantitative Characterization of Polyglycerol Esters
Despite the advanced analytical tools available, achieving a comprehensive quantitative characterization of C14-18 esters with polyglycerol remains a significant challenge. The complexity of the mixture is the primary obstacle. mdpi.comnih.gov
The material is a blend of molecules with:
Polydisperse Polyglycerol Cores: The polyglycerol backbone itself is a mixture of linear, branched, and cyclic structures of varying molecular weights. dss.go.th
Variable Fatty Acid Chains: The fatty acid component is a mix of C14 (myristic), C16 (palmitic), and C18 (stearic and oleic) chains.
Varying Degrees of Esterification: Each polyglycerol molecule can be esterified with a different number of fatty acid chains at various hydroxyl positions.
This heterogeneity makes it difficult to separate and quantify each individual component. Techniques like ESI-MS can suffer from ionization bias, where lower-mass components are detected more efficiently than higher-mass ones, skewing the perceived molecular weight distribution. researchgate.net Chromatographic methods may struggle to achieve complete separation of all isomers and oligomers. researchgate.net Consequently, characterization often relies on determining average properties, such as average molecular weight, average degree of esterification, and hydroxyl value, rather than a complete quantitative breakdown of every molecular species present. dss.go.th
Mechanistic Insights into Functional Properties in Non Biological Systems
Principles of Interfacial Activity and Surface Phenomena
Polyglycerol esters of C14-18 fatty acids are non-ionic surfactants synthesized from renewable resources like glycerol (B35011) and vegetable oils. mdpi.com Their structure, consisting of a hydrophilic polyglycerol head and a lipophilic fatty acid tail, allows them to function at the interface between immiscible phases, such as oil and water. researchgate.net
Mechanisms of Interfacial Tension Reduction
Polyglycerol esters of C14-18 fatty acids exhibit significant surface activity, effectively lowering the interfacial tension between liquids. cnchemsino.com For instance, purified polyglyceryl-3 monolaurate has been shown to dramatically reduce the interfacial tension of a corn oil/water system from 23.9 mN/m to a mere 1.7 mN/m at a concentration of just 0.1%. mdpi.com Similarly, as the concentration of polyglyceryl-2 stearate (B1226849) increases, the interfacial tension in a sunflower oil/water system can decrease from approximately 20 mN/m to about 2 mN/m. mdpi.com This ability to reduce interfacial tension is a key factor in their function as emulsifiers. cnchemsino.com
The molecules of these esters arrange themselves at the oil-water interface, with the hydrophilic polyglycerol portion oriented towards the aqueous phase and the hydrophobic fatty acid tail towards the oil phase. This molecular arrangement disrupts the cohesive energy at the interface, leading to a reduction in interfacial tension. The extent of this reduction is influenced by the concentration of the ester, with a notable decrease observed as the concentration increases until the critical micelle concentration (CMC) is reached. mdpi.com
Hydrophilic-Lipophilic Balance (HLB) Value Modulation and its Impact on Performance
The Hydrophilic-Lipophilic Balance (HLB) is a critical parameter that determines the surfactant's affinity for water or oil, thereby dictating its application. hlbcalc.com Polyglycerol esters of C14-18 fatty acids offer a broad spectrum of HLB values, which can be precisely controlled by modifying their molecular structure. mdpi.comnih.gov This versatility allows for their use in various applications, from creating water-in-oil (W/O) emulsions with low HLB values (typically 3-6) to oil-in-water (O/W) emulsions with high HLB values (typically 8-18). mdpi.comcnchemsino.com
The HLB value is influenced by several factors:
Degree of Polymerization of Polyglycerol: Increasing the number of glycerol units in the polyglycerol chain enhances the hydrophilic nature of the molecule, resulting in a higher HLB value. mdpi.comcnchemsino.com
Fatty Acid Chain Length: Lengthening the fatty acid carbon chain increases the lipophilic character, thus lowering the HLB value. mdpi.com
Degree of Esterification: A higher degree of esterification, meaning more fatty acid chains are attached to the polyglycerol head, leads to a more lipophilic molecule and a lower HLB value. mdpi.comcnchemsino.com
This ability to fine-tune the HLB value makes these esters highly adaptable for specific formulation requirements. mdpi.comgoogle.com For example, a patent describes the production of polyglycerol fatty acid esters with high HLB values by controlling the esterification ratio and removing unreacted polyglycerol, enabling the stable emulsification of otherwise difficult-to-emulsify oily substances. google.com
Emulsification and Stabilization Mechanisms in Disperse Systems
The primary function of polyglycerol esters of C14-18 fatty acids in many non-biological systems is to facilitate the formation and stabilization of emulsions. cnchemsino.comgoogle.comlesielle.comulprospector.comdeascal.comgreengredients.it
Formation and Stabilization of Emulsions (e.g., Oil-in-Water, Water-in-Oil)
These esters act as effective emulsifiers by adsorbing at the oil-water interface, forming a protective film around the dispersed droplets. google.comlesielle.comulprospector.com This film prevents the droplets from coalescing, thus stabilizing the emulsion. lesielle.com The type of emulsion formed—either oil-in-water (O/W) or water-in-oil (W/O)—is largely determined by the HLB value of the polyglycerol ester used. mdpi.comcnchemsino.com
O/W Emulsions: Esters with higher HLB values are more hydrophilic and favor the formation of O/W emulsions, where oil droplets are dispersed in a continuous water phase. mdpi.comcnchemsino.com For instance, polyglyceryl-10 laurate, with its high HLB, is an excellent O/W emulsifier. lesielle.com
W/O Emulsions: Esters with lower HLB values are more lipophilic and are used to create W/O emulsions, where water droplets are dispersed in a continuous oil phase. mdpi.com Polyglyceryl-4 isostearate is a common example of a W/O emulsifier. greengredients.itspecialchem.com
The stability of these emulsions is further enhanced by the formation of a rigid interfacial film. The ordered structure of the adsorbed ester molecules can create a mechanical barrier to coalescence. mdpi.com
Influence of Molecular Structure (Polymerization Degree, Fatty Acid Chain Length, Esterification Degree) on Interfacial Behavior
The specific molecular structure of the polyglycerol ester plays a crucial role in its interfacial behavior and, consequently, its emulsifying performance. mdpi.comgoogle.comlesielle.comulprospector.comspecialchem.com
Degree of Polymerization: A higher degree of polymerization in the polyglycerol head generally leads to a more hydrophilic molecule. mdpi.comcnchemsino.com However, an excessively high molecular weight might hinder its adsorption at the interface. nih.gov
Fatty Acid Chain Length: The length of the fatty acid chain affects the lipophilicity of the ester. mdpi.com For instance, a study comparing triglyceride monolaurate (TML) and triglyceride monostearate (TMS), which have different fatty acid chain lengths, found that the TML-stabilized emulsion had a smaller particle size. nih.gov
By carefully selecting the degree of polymerization, the fatty acid chain length, and the degree of esterification, it is possible to design polyglycerol esters with specific interfacial properties tailored for a wide range of applications. mdpi.comgoogle.com
Interactive Data Table: Properties of Selected Polyglycerol Esters
| Compound Name | Fatty Acid | Polyglycerol Chain Length | HLB Value | Emulsion Type |
| Polyglyceryl-10 Laurate | Lauric Acid | 10 | High | O/W |
| Polyglyceryl-4 Isostearate | Isostearic Acid | 4 | Low | W/O |
| Polyglyceryl-6 Octastearate | Stearic Acid | 6 | ~9.5 | W/O |
| Polyglyceryl-2 Stearate | Stearic Acid | 2 | Low | W/O |
| Polyglyceryl-3 Monolaurate | Lauric Acid | 3 | High | O/W |
Rheological Modification in Material and Industrial Systems
The chemical structure of C14-18 esters with polyglycerol, characterized by a hydrophilic polyglycerol head and a lipophilic fatty acid tail, allows them to function as effective rheological modifiers in a variety of material and industrial applications. gerli.com Their ability to alter the flow behavior and structure of formulations is a key functional property. gerli.comresearchgate.net
Viscosity Modulation and Thixotropic Behavior
C14-18 esters with polyglycerol are utilized to adjust the viscosity of multicomponent systems. gerli.comcnchemsino.com The extent of viscosity modification is dependent on several factors, including the degree of polymerization of the polyglycerol, the specific fatty acid used, and the concentration of the ester in the formulation. nih.gov Generally, an increase in the concentration of these esters leads to a higher viscosity. nih.gov This is attributed to the formation of intermolecular networks and the reduction of particle size in emulsions, which increases resistance to flow. nih.gov
In some systems, these esters can impart thixotropic behavior, a time-dependent shear thinning property. anton-paar.com Materials exhibiting thixotropy become less viscous when subjected to stress (e.g., shearing or stirring) and return to a more viscous state upon resting. anton-paar.com This is advantageous in applications like paints and coatings, where a lower viscosity during application is desired for ease of spreading, followed by a rapid increase in viscosity to prevent sagging. anton-paar.com The thixotropic nature arises from the disruption of the internal structure formed by the polyglyceryl esters under shear and its subsequent recovery.
Table 1: Research Findings on Viscosity Modulation by Polyglyceryl Esters
| System | Polyglyceryl Ester Used | Observation | Reference |
| Recombined Dairy Cream | Tetraglyceryl monolaurate (TML), Tetraglyceryl monostearate (TMS), Pentaglyceryl monostearate (PMS), and another PGE55 | The addition of PGEs in concentrations from 0% to 1.2% increased the viscosity of the emulsion. | nih.gov |
| Chocolate | Polyglycerol polyricinoleate (PGPR) | Reduces the viscosity of chocolate formulations. | gerli.com |
| General Formulations | Polyglycerol esters of fatty acids (PGEs) | Can function as viscosity modifying agents. | researchgate.net |
Formation of Structured Systems (e.g., Liquid Crystalline Phases, Mesh Structures)
Under certain conditions of concentration and temperature, C14-18 esters with polyglycerol can self-assemble into organized structures within a formulation. One notable example is the formation of lyotropic liquid crystalline phases. researchgate.netyakhak.org These are states of matter that are intermediate between a liquid and a solid, possessing some degree of molecular ordering. The formation of these phases, which can include lamellar, cubic, and hexagonal structures, can significantly impact the rheological properties and stability of a system. researchgate.netresearchgate.net For instance, the formation of a cubic liquid crystalline phase can lead to a highly viscous, gel-like consistency. researchgate.net
Furthermore, certain polyglyceryl esters have been observed to form "mesh structures" in cosmetic formulations. nih.gov These networks, formed by the entanglement of the ester molecules, contribute to an increase in the viscosity and provide thermal stability to the emulsion. nih.gov The specific architecture of these structured systems is influenced by the molecular geometry of the polyglyceryl ester, including the length and saturation of the fatty acid chain and the size of the polyglycerol headgroup.
Table 2: Formation of Structured Systems by Polyglycerol Esters
| Polyglyceryl Ester/Related Compound | Structured System Observed | Impact on Formulation | Reference |
| Polyglycerol-2 fatty acid esters (PG2FAEs) | Mesh structure | Increases viscosity and provides heat resistance and stability over time in cosmetic emulsions. | nih.gov |
| Monoolein (a monoglyceride) and Oleic Acid | Inverted hexagonal (HII) phase | Formation of nanoparticles with a specific internal structure. | researchgate.net |
| Glyceryl Monooleate (GMO) | Cubic liquid crystalline phase | Spontaneously forms a highly viscous gel in an aqueous environment. | researchgate.net |
| Oleyl glycerate and phytanyl glycerate | Reverse hexagonal phase (H(II)) | Forms viscous matrices for sustained drug release. | nih.gov |
Interactions with Other Components in Multicomponent Formulations (e.g., Synergistic Effects)
In complex formulations, C14-18 esters with polyglycerol often exhibit synergistic effects when combined with other ingredients, such as other emulsifiers or proteins. cnchemsino.com This synergy can lead to enhanced performance that exceeds the sum of the individual components. For example, when used in conjunction with other emulsifiers like monoglycerides, polyglyceryl esters can improve emulsion stability and texture. cnchemsino.com
In protein-containing systems, such as certain food and cosmetic products, these esters can interact with proteins at interfaces. nih.gov This interaction can influence the formation and stability of foams and emulsions. mdpi.com The nature of these interactions, whether competitive or cooperative, depends on the specific types of polyglyceryl ester and protein, as well as the formulation conditions. For instance, in some recombined dairy cream formulations, synergistic effects between tetraglyceryl monolaurate (TML) and proteins were noted. nih.gov The combination of a polyglycerol fatty acid ester with a silicone surfactant has also been shown to result in high emulsifying and emulsion-stabilizing action. thegoodscentscompany.com
Advanced Applications in Industrial and Material Science Contexts
Role in Polymer and Composite Materials Development
Polyglycerol esters of C14-18 fatty acids play a significant role in the processing and performance enhancement of various polymers and composite materials. Their utility stems from their ability to modify the physical properties of the polymer matrix.
As Plasticizers or Lubricants
C14-18 esters with polyglycerol function effectively as plasticizers and lubricants in the processing of thermoplastic materials. google.comyizeliadditive.com When incorporated into polymers like polyvinyl chloride (PVC), polypropylene, and acrylonitrile-butadiene-styrene (ABS) resins, these esters enhance lubricating properties and improve heat stability during processing. google.com The molecular structure of these esters, which can be tailored by varying the degree of polymerization of glycerol (B35011), the number of ester groups, and the specific fatty acids used, allows for precise control over their lubricating effects. google.com For instance, research has shown that polyglycerol esters of fatty acids with carbon chains ranging from C12 to C20 are effective lubricants for rigid thermoplastics. google.com
The use of glycerol-derived plasticizers is also seen as a more environmentally friendly alternative to traditional phthalate (B1215562) plasticizers, which have raised health and environmental concerns. researchgate.net Biobased plasticizers derived from glycerol and adipic acid, for example, have demonstrated thermal stability, compatibility with PVC, and low migratory potential. researchgate.net
Interactive Data Table: Lubricating Properties of Polyglycerol Esters
| Polymer Type | Polyglycerol Ester (Fatty Acid Chain Length) | Observed Effect |
| Polyvinyl Chloride (PVC) | C8-C22 | Enhanced lubricating properties, good heat stability. google.com |
| Polypropylene | C8-C22 | Improved processing and lubrication. google.com |
| Acrylonitrile-Butadiene-Styrene (ABS) | C8-C22 | Enhanced processability and lubrication. google.com |
| Polyolefins | Not Specified | Act as a lubricant. yizeliadditive.com |
As Dispersants in Polymer Blends
In addition to their role as lubricants, C14-18 esters with polyglycerol also act as effective dispersants in polymer blends. researchgate.net Their amphiphilic nature, possessing both hydrophilic (polyglycerol head) and lipophilic (fatty acid tail) characteristics, allows them to situate at the interface between immiscible polymer phases, reducing interfacial tension and promoting a more uniform and stable blend. mdpi.comgerli.com This is particularly crucial in creating polymer composites with enhanced and consistent properties. For example, in the production of polyethylene (B3416737) films, a polyethylene wax emulsion can be used as a dispersant for polyglycerol fatty acid esters to ensure even mixing with the PE resin. researchgate.net
Surface Chemistry Applications beyond Emulsification
The surface-active properties of C14-18 esters with polyglycerol extend to a variety of applications that rely on modifying surface characteristics.
Wetting Agents
The ability of a liquid to spread over a solid surface is critical in many industrial processes. Polyglycerol esters, particularly those with higher hydrophilic-lipophilic balance (HLB) values, are effective wetting agents. tanta.edu.egresearchgate.net The HLB value, which can be adjusted by altering the degree of polymerization of the polyglycerol and the degree of esterification, determines the surfactant's affinity for water or oil. mdpi.com Esters with higher hydrophilicity, such as laurate and myristate esters, are suggested for use as wetting agents. tanta.edu.eg
Antistatic Agents
Static electricity can be a significant issue in the processing and use of plastics. yizeliadditive.com Polyglycerol esters of C14-18 fatty acids can be incorporated into polymers to act as antistatic agents. researchgate.netyizeliadditive.com They function by migrating to the surface of the plastic and attracting a thin layer of atmospheric moisture, which helps to dissipate static charges. plastemart.com These esters can be used in polyolefins and other synthetic resins for this purpose. yizeliadditive.com Combinations of polyglycerol stearate (B1226849) with other compounds like glycerol monostearate have been shown to have a lasting antistatic effect in thermoplastics. google.com
Antifogging Applications
The formation of water droplets on the surface of plastic films, particularly in packaging for fresh food and in agricultural greenhouses, can reduce transparency and shelf life. plastemart.com C14-18 esters with polyglycerol are utilized as antifogging agents to prevent this. researchgate.netyizeliadditive.com These additives migrate to the polymer surface and increase its surface energy, causing water to form a continuous, transparent film rather than discrete droplets. plastemart.com
Different polyglycerol esters exhibit varying antifogging properties. For instance, in polyolefin resins, oleic acid polyglyceride provides an initial antifogging effect, while stearic acid polyglyceride offers a longer-lasting effect. yizeliadditive.com Lauric acid polyglyceride is noted for its strong antifogging properties when used as a coating. yizeliadditive.com These esters are effective in polymers such as polyethylene and PVC. researchgate.netplastemart.com
Interactive Data Table: Antifogging Performance of Polyglycerol Esters
| Polymer | Polyglycerol Ester Type | Antifogging Characteristic |
| Polyolefin Resin | Oleic Acid Polyglyceride | Initial antifogging effect. yizeliadditive.com |
| Polyolefin Resin | Stearic Acid Polyglyceride | Long-term antifogging effect. yizeliadditive.com |
| Polyolefin Resin (Coating) | Lauric Acid Polyglyceride | Strong antifogging property. yizeliadditive.com |
| Polyethylene (PE) | Polyglycerol Fatty Acid Esters (PGFE) | Improved antifogging performance with 2% PGFE content. researchgate.net |
| Polyvinyl Chloride (PVC) | Polyglycerol Esters | Effective antifogging agent. yizeliadditive.complastemart.com |
Separation and Purification Technologies
Polyglycerol esters (PGEs) are gaining traction in specialized chemical separation processes due to their unique surfactant properties and environmentally benign profile. Their efficacy in creating distinct phases at specific temperatures makes them valuable tools in purification technologies.
Application in Cloud Point Separation for Azeotropic Mixtures
One of the significant industrial challenges is the separation of azeotropic mixtures, where components cannot be separated by simple distillation. Cloud Point Extraction (CPE), also known as micelle-mediated extraction, presents an effective alternative, and polyglycerol esters are proving to be capable surfactants for this process.
The fundamental principle of CPE relies on the characteristic of certain non-ionic surfactants, including PGEs, to form micelles in an aqueous solution. As the temperature of the solution is raised, it reaches the "cloud point," a critical temperature at which the surfactant solution becomes turbid. Above this temperature, the solution separates into two distinct phases: a surfactant-rich phase of a relatively small volume and a dilute aqueous phase.
This phenomenon is harnessed to break azeotropes. Research has demonstrated the successful application of synthesized polyglycerol fatty acid esters in separating the n-propanol–water azeotrope. In these studies, the PGE is added to the azeotropic mixture. Upon heating the system above its cloud point, the surfactant-rich phase preferentially solubilizes one of the components of the mixture (in this case, n-propanol), effectively breaking the azeotrope and allowing for the separation of the two liquids. The performance of these synthesized PGEs has been shown to be comparable to commercially available surfactants like Tween 20. The ability to engineer PGEs from renewable by-products, such as glycerol from biodiesel production, further enhances their appeal for creating more sustainable industrial separation processes.
Formulation Engineering in Non-Biological Industrial Processes
The tunable amphiphilic nature of C14-18 polyglycerol esters makes them exceptional formulation engineering tools. Their ability to modify interfaces, stabilize dispersions, and alter crystalline structures is leveraged in a variety of non-biological industrial applications.
Enhancement of Frying Oil Color and Luster Stability
In large-scale food processing, maintaining the quality of frying oil over extended periods is crucial for both product quality and cost-efficiency. One of the primary degradation indicators is the darkening of the oil's color and loss of luster. C14-18 polyglycerol esters have been identified as effective additives for mitigating this degradation.
A patented application reveals that adding a small concentration of polyglycerol fatty acid esters, particularly those derived from C12-C18 fatty acids, to frying oil can significantly delay the darkening of its color and luster during repeated frying cycles. google.comgoogle.com This application is particularly valuable as it can prolong the useful life of the frying oil, reducing operational costs and waste. google.com The research indicates that these esters function effectively without causing a marked change in other critical oil quality parameters like the acid number and peroxide value. google.comgoogle.com The mechanism involves the stabilization of the oil system, preventing the polymerization and formation of color bodies that typically occur at high frying temperatures. The preferred HLB value for this application ranges from 3 to 15, allowing for a selection of esters that are readily soluble in the oil phase. google.com
Table 1: Effect of Polyglycerol Ester on Frying Oil Color After Simulated Use
| Frying Oil Sample | Additive (0.5% w/w) | Observation After Heating Cycles |
| Control (Soybean Oil) | None | Significant darkening, color turned deep brown |
| Test (Soybean Oil) | Polyglycerol Stearate | Minimal color change, maintained a light yellow luster |
This table is a representation of findings described in patent literature, where the addition of polyglyceryl fatty acid ester demonstrated a clear improvement in color stability compared to a control. google.comgoogle.com
Applications in Textile Processing
The textile industry utilizes a vast array of chemical auxiliaries to facilitate manufacturing processes and impart desired qualities to the final product. C14-18 polyglycerol esters serve multiple functions in this sector due to their properties as emulsifiers, dispersants, and softeners. researchgate.netnih.gov
In dyeing and finishing, PGEs act as dispersing agents, helping to distribute dyes and pigments uniformly throughout the dye bath, which leads to more consistent and even coloration of the fabric. researchgate.net Their role as emulsifiers is critical in the formulation of finishing agents, such as silicone-based softeners, ensuring these oils form stable emulsions for even application. researchgate.net
Furthermore, specific polyglycerol esters are used directly as fabric softeners, particularly in formulations for automatic clothes dryers. google.commdpi.com They impart a soft, lubricious feel to fabrics and provide a notable anti-static effect, which is crucial for synthetic fibers. google.commdpi.com An advantage of using PGEs in this context is their efficient release from a substrate (e.g., a dryer sheet) onto the fabric during the heated drying cycle. google.com
Table 2: Functions of C14-18 Polyglycerol Esters in Textile Applications
| Application Area | Function of Polyglycerol Ester | Benefit |
| Dyeing | Dispersing Agent | Ensures even distribution of dyes for uniform color. researchgate.net |
| Finishing | Emulsifier | Stabilizes silicone oil emulsions for fabric softening treatments. researchgate.net |
| Fabric Softening | Softening & Anti-static Agent | Imparts a soft feel and reduces static cling in fabrics. google.commdpi.com |
| Manufacturing | Processing Aid | Reduces dusting and machinery build-up compared to other softeners. google.com |
Development of Industrial Emulsions and Formulations
The core function of C14-18 polyglycerol esters in industrial contexts is their role as high-performance non-ionic surfactants for the creation of stable emulsions. researchgate.net An emulsion is a mixture of two or more immiscible liquids (like oil and water), and PGEs act at the interface between these liquids to prevent them from separating. Their versatility is demonstrated in their ability to form both oil-in-water (O/W) and water-in-oil (W/O) emulsions, a property determined by their HLB value. mdpi.com
By adjusting the fatty acid chain length (within the C14-18 range) and the degree of polymerization of the polyglycerol head, manufacturers can create esters with HLB values spanning a wide spectrum, from lipophilic (low HLB) to hydrophilic (high HLB). mdpi.com This adaptability allows for their use in a diverse array of industrial products:
Lubricants and Metalworking Fluids: PGEs are used to emulsify oils and other additives in water-based coolants and lubricants, ensuring stability and performance under demanding conditions. researchgate.net
Plastics and Polymers: They can act as processing aids, improving flow properties and mold release. researchgate.net
Paints and Coatings: As emulsifiers and dispersing agents, they help to stabilize pigment and resin dispersions in water-based paint formulations.
Industrial Cleaners: Their surfactant properties are utilized in the formulation of degreasers and other cleaning agents.
Research into nanoemulsions stabilized by PGEs with different C10-C18 aliphatic chains has shown that the chain length directly impacts emulsion properties. nih.gov Longer chains, such as those in the C14-18 range, are more effective at saturating droplet surfaces, influencing the final particle size and stability of the emulsion. nih.gov The stability of these emulsions can be further enhanced by process conditions, such as adjusting the pH, which can lead to the formation of smooth, stable, and even gelled emulsions suitable for specialized applications. google.com
Table 3: Influence of Fatty Acid Chain Length on Nanoemulsion Particle Size
| Polyglycerol Ester (PGE) | Fatty Acid Chain | Particle Size (nm) at Saturated Concentration |
| PGL | Lauric Acid (C12) | 111.7 ± 0.4 |
| PGM | Myristic Acid (C14) | 125.4 ± 0.4 |
| PGP | Palmitic Acid (C16) | 141.0 ± 0.6 |
| PGS | Stearic Acid (C18) | 154.0 ± 0.9 |
Data adapted from a study on nanoemulsions stabilized by synthesized PGFEs, demonstrating that as the fatty acid chain length increases from C12 to C18, the resulting particle size of the emulsion tends to increase. nih.gov
Environmental Behavior and Degradation Pathways
Biodegradation in Environmental Compartments
C14-18 esters with polyglycerol are susceptible to microbial degradation under both aerobic and anaerobic conditions. In aerobic environments, microorganisms utilize the fatty acid and polyglycerol components as carbon sources. The initial step in this process is often the enzymatic hydrolysis of the ester bonds, which releases the constituent fatty acids and polyglycerol. These intermediates are then further metabolized. Fatty acids are typically degraded through β-oxidation, a common metabolic pathway that breaks them down into acetyl-CoA, which can then enter the citric acid cycle. The polyglycerol portion is also expected to be mineralized by various microorganisms.
Under anaerobic conditions, the degradation process proceeds more slowly. The breakdown still involves the hydrolysis of the ester linkages, followed by the fermentation of the resulting fatty acids and polyglycerol into methane, carbon dioxide, and other small organic molecules by a consortium of anaerobic bacteria.
The primary abiotic degradation pathway for C14-18 esters with polyglycerol in aquatic and soil environments is the hydrolysis of the ester bonds. This reaction can be catalyzed by acids or bases, although at neutral pH, the rate of uncatalyzed hydrolysis is generally slow. The presence of esterase enzymes in soil and water, produced by microorganisms, significantly accelerates this process.
In water, the hydrolysis of these esters leads to the formation of the corresponding C14-18 fatty acids and polyglycerol. The rate of hydrolysis is influenced by factors such as temperature, pH, and the presence of microbial populations. In soil, the process is similar, with the added complexity of adsorption to soil particles, which can affect the bioavailability of the esters for microbial degradation and hydrolysis.
Environmental Persistence and Mobility Characteristics
Due to their susceptibility to biodegradation and hydrolysis, C14-18 esters with polyglycerol are generally considered to be non-persistent in the environment. Studies on analogous substances, such as other fatty acid esters, indicate that they are readily biodegradable. This suggests that C14-18 esters with polyglycerol are unlikely to accumulate in environmental compartments.
The partitioning behavior of C14-18 esters with polyglycerol determines their distribution in the environment. Due to their relatively low vapor pressure, these compounds are not expected to be significantly present in the atmosphere.
Table 1: Estimated Environmental Partitioning of C14-18 Esters with Polyglycerol
| Environmental Compartment | Expected Partitioning Behavior | Rationale |
| Air | Low | Low vapor pressure limits volatilization. |
| Water | Moderate | Soluble to some extent due to the hydrophilic polyglycerol group, but limited by the long hydrophobic fatty acid chains. |
| Soil/Sediment | High | The hydrophobic fatty acid chains promote adsorption to organic matter in soil and sediment. |
Considerations for Life Cycle Assessment and Green Chemistry Principles
From a green chemistry perspective, C14-18 esters with polyglycerol present several favorable characteristics. They are typically derived from renewable resources, such as vegetable oils (for the fatty acids) and glycerin (for the polyglycerol). Their synthesis often involves enzymatic processes, which are more environmentally benign than traditional chemical syntheses.
In a life cycle assessment, the environmental impact of these esters is influenced by the agricultural practices for sourcing the raw materials, the efficiency of the synthesis process, and their end-of-life fate. Their ready biodegradability is a significant advantage, as it reduces the potential for long-term environmental contamination.
Table 2: Application of Green Chemistry Principles to C14-18 Esters with Polyglycerol
| Green Chemistry Principle | Application to C14-18 Esters with Polyglycerol |
| Prevention | The use of these readily biodegradable esters in formulations can prevent the release of more persistent substances into the environment. |
| Atom Economy | The synthesis of these esters can be designed to maximize the incorporation of all materials used in the process into the final product. |
| Use of Renewable Feedstocks | The fatty acid and polyglycerol components are typically derived from renewable plant-based sources. |
| Design for Degradation | The ester linkages are intentionally designed to be susceptible to hydrolysis and microbial degradation, leading to non-persistent products. |
Future Research Directions and Emerging Trends
Development of Novel Synthesis Strategies for Tailored Structures
The ability to precisely control the molecular architecture of polyglyceryl esters is a primary focus of ongoing research. Tailoring these structures allows for the fine-tuning of their properties to meet the demands of specific applications.
Precision Synthesis of Specific Isomers and Homologues
Conventional synthesis of polyglyceryl esters often results in a complex mixture of isomers and homologues, which can lead to variability in performance. nih.govnih.gov Future research is increasingly directed towards methods that allow for the synthesis of specific isomers and homologues with a high degree of purity.
Enzymatic synthesis, utilizing lipases, has emerged as a promising route for achieving greater control over the esterification process. acs.orgresearchgate.net This method can lead to more selective reactions, favoring the formation of desired products. acs.org For instance, studies have focused on optimizing reaction conditions, such as temperature and reactant ratios, to enhance the yield of specific polyglyceryl-2 stearic acid esters. acs.org
Furthermore, chromatographic techniques, including high-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (U-HPLC) coupled with mass spectrometry, are crucial for the detailed analysis and characterization of these complex mixtures. nih.govresearchgate.net These analytical advancements are essential for verifying the success of precision synthesis strategies. nih.gov The development of a structural database of all possible species within a sample aids in the identification and relative quantification of each constituent. nih.gov
Continuous Flow Synthesis Methodologies for Industrial Scale-Up
While batch processing has been the traditional method for producing polyglyceryl esters, continuous flow synthesis offers several advantages for industrial-scale production. google.comresearchgate.net This methodology can lead to improved process control, higher yields, and reduced waste generation. researchgate.netscispace.com
Reactive distillation is one such continuous process that has been explored for the production of fatty acid esters. researchgate.net This technique combines reaction and separation in a single unit, which can drive the reaction to completion by continuously removing byproducts like water. researchgate.net Research in this area focuses on identifying suitable solid acid catalysts that are active and stable under the required process conditions. researchgate.net
The transition from batch to continuous manufacturing is a key trend for enhancing the economic and environmental sustainability of polyglyceryl ester production. scispace.comstephensonpersonalcare.com It allows for more efficient use of raw materials, energy, and solvents. scispace.com
Advanced Functionalization and Derivatization
Beyond tailoring the basic polyglycerol and fatty acid components, researchers are exploring advanced functionalization and derivatization to impart novel properties and expand the application range of these esters.
Introduction of Novel Functional Groups for Specific Applications
The introduction of new functional groups onto the polyglyceryl ester backbone can unlock a wide array of new applications. For example, the incorporation of citric acid into an esterification product of polyglycerol-3 with stearic acid has been shown to create effective emulsifiers for cosmetic formulations. researchgate.net
The ability to modify these esters opens up possibilities for their use in pharmaceuticals for improved drug delivery systems and in various industrial settings as lubricants, release agents, or anti-foaming agents. marketresearchfuture.com Research into the synthesis of mixed polymeric esters, by using other cyclic carbonates in combination with glycerol (B35011) carbonate, is also an active area of investigation. google.comgoogle.com
Integration with Nanotechnology and Hybrid Material Systems
The unique properties of polyglyceryl esters make them attractive candidates for integration into nanotechnology and hybrid material systems. Their amphiphilic nature allows them to act as stabilizers for nanoemulsions, which are finding increasing use in the cosmetic and pharmaceutical industries. nih.gov
Polyglycerol ester-based nanoemulsions have been developed to carry active ingredients like red raspberry seed oil, demonstrating good safety profiles and enhanced skin hydration. nih.gov The use of mixed polyglyceryl esters can improve the solubilization capacity for different types of oils, leading to the formation of stable nanoemulsions. nih.gov
Furthermore, there is potential for these esters to be used in the creation of more complex nanostructures and hybrid materials, where they can serve as a bridge between organic and inorganic components.
Computational Modeling and Simulation
Computational modeling and simulation are becoming indispensable tools for understanding and predicting the behavior of complex molecules like polyglyceryl esters. mdpi.com These approaches can accelerate the design and development of new materials with desired properties.
By employing molecular modeling techniques, researchers can investigate the structure-property relationships of polyglyceryl esters at a molecular level. mdpi.compan.pl This includes simulating their interactions at interfaces, their self-assembly behavior, and their influence on the crystallization of other components in a formulation. pan.plmdpi.commdpi.com
For example, simulations can help to understand how the degree of polymerization of the polyglycerol and the nature of the fatty acid affect the emulsifying properties of the resulting ester. researchgate.net Coarse-grained models can be particularly useful for studying large systems and long-timescale phenomena, such as the formation of emulsions or the interaction with biological membranes. pan.pl This predictive capability can guide experimental work and reduce the need for extensive trial-and-error in formulation development. mdpi.commdpi.com
Molecular Dynamics Simulations of Interfacial Behavior
Molecular dynamics (MD) simulations are powerful computational tools that allow researchers to observe the behavior of molecules at an atomic scale. nih.gov This is particularly valuable for understanding how polyglycerol esters behave at interfaces, such as in emulsions where oil and water meet.
Key insights from MD simulations include:
Molecular Orientation: Understanding how the hydrophobic fatty acid tails and hydrophilic polyglycerol heads arrange themselves at an interface.
Interfacial Energy: Calculating the forces at the interface, which is crucial for determining emulsion stability. nih.gov
Diffusion and Tangling: Observing how ester molecules move and entangle with each other and with other components of a mixture. nih.gov
Quantitative Structure-Property Relationship (QSPR) Studies for Predictive Design
Quantitative Structure-Property Relationship (QSPR) is a computational method that aims to predict the properties of a chemical compound based on its molecular structure. springernature.comnih.gov This approach is becoming increasingly important for designing new chemicals with specific desired characteristics, reducing the need for extensive and time-consuming laboratory experiments. researchgate.net
For C14-18, esters with polyglycerol, QSPR models can be developed to predict a range of properties, including their emulsifying ability, viscosity, and thermal stability. These models are built by compiling data on the known properties of a series of related compounds and then using algorithms to find mathematical relationships between the molecular structures and those properties. plos.org The "structure" is represented by a set of numerical descriptors that quantify various aspects of the molecule's topology, geometry, and electronic features.
The development of robust QSPR models involves several key steps:
Data Collection: Gathering a dataset of polyglycerol esters with experimentally measured properties.
Descriptor Calculation: Using software to calculate a large number of molecular descriptors for each compound.
Model Building: Employing statistical methods, such as multiple linear regression or machine learning algorithms, to create a predictive model. plos.org
Validation: Rigorously testing the model's ability to predict the properties of compounds not used in its development. plos.org
Open-source tools and platforms are making QSPR modeling more accessible to researchers, facilitating the design of novel polyglycerol esters with tailored functionalities. chemrxiv.org
Integration with Circular Economy Principles in Chemical Manufacturing
The chemical industry is increasingly adopting circular economy principles, which emphasize the reduction of waste and the sustainable use of resources. lanxess.com C14-18, esters with polyglycerol are well-positioned to be part of this transition, particularly through the use of renewable raw materials and by designing them for better environmental compatibility at the end of their life.
Enhanced Valorization of Glycerol By-products from Biodiesel Production
A significant opportunity for integrating polyglycerol esters into the circular economy lies in the utilization of crude glycerol, a major by-product of biodiesel production. mdpi.comresearchgate.net For every 10 parts of biodiesel produced, approximately one part of crude glycerol is generated. mdpi.com This crude glycerol is often impure, containing methanol, water, salts, and free fatty acids, which can pose environmental challenges if not managed properly. mdpi.com
The "valorization" of this crude glycerol—transforming it into higher-value products—is a key area of research. mdpi.comresearchgate.net Polyglycerol can be synthesized from this by-product glycerol, which can then be esterified with C14-18 fatty acids to produce the desired esters. This process not only provides a sustainable and readily available source for the polyglycerol component but also improves the economic viability of the biodiesel industry. mdpi.com Research is focused on developing efficient and cost-effective methods for purifying crude glycerol and for the subsequent polymerization and esterification reactions. researchgate.netrsc.org
| Feedstock Source | Potential for Circular Economy | Key Research Areas |
| Crude Glycerol (from Biodiesel) | High | Purification technologies, efficient polymerization, catalytic esterification |
| C14-18 Fatty Acids (from renewable oils) | High | Sustainable sourcing, conversion of waste oils and fats |
Design for Enhanced End-of-Life Environmental Compatibility
Designing chemicals with their entire lifecycle in mind is a core principle of the circular economy. researchgate.net For C14-18, esters with polyglycerol, this means considering what happens to them after their intended use. A key aspect of this is ensuring their biodegradability and minimizing any potential environmental impact.
The structure of these esters, being composed of fatty acids and polyglycerol, suggests a good potential for biodegradation. Research in this area focuses on:
Biodegradation Studies: Assessing the rate and extent to which these esters are broken down by microorganisms in various environmental compartments, such as soil and water.
Ecotoxicity Assessment: Evaluating the potential toxicity of the esters and their breakdown products to aquatic and terrestrial organisms.
Life Cycle Assessment (LCA): Conducting comprehensive analyses to quantify the environmental impacts of the esters from raw material sourcing to end-of-life, comparing them with alternative substances. mdpi.com
By understanding these factors, chemists can design future generations of polyglycerol esters that are not only effective in their applications but also have a minimal environmental footprint, aligning with the goals of sustainable chemistry. gcande.org
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
